methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate

• IUPAC Name: methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate
• InChI: InChI=1S/C15H11ClINO3/c1-21-15(20)10-4-2-3-5-13(10)18-14(19)11-8-9(17)6-7-12(11)16/h2-8H,1H3,(H,18,19)
• InChI Key: SYASUDNTKWWARI-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC=CC=C1NC(=O)C2=C(C=CC(=C2)I)Cl
• Molecular Formula: C15H11ClINO3
• Molecular Weight: 415.61 g/mol

Description

Methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate is a chemical compound that has been widely used in scientific research. It is a member of the benzoate ester family and has been known to exhibit various biochemical and physiological effects. In

Scientific Research Applications

Methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate has been widely used in scientific research as a fluorescent probe for the detection of protein-ligand interactions. It has also been used as a tool for the study of enzyme kinetics and drug discovery. Additionally, this compound has been shown to exhibit anti-inflammatory and anti-tumor activities, making it a potential candidate for the development of new therapeutic agents.

Mechanism of Action

The mechanism of action of methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate involves the binding of the compound to specific target molecules, such as proteins or enzymes. This binding results in a change in the fluorescence properties of the compound, which can be measured and used to study the interaction between the compound and its target molecule.
Biochemical and Physiological Effects
Methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate has been shown to exhibit various biochemical and physiological effects, including the inhibition of cell proliferation, the induction of apoptosis, and the modulation of immune responses. These effects make it a promising candidate for the development of new therapeutic agents for the treatment of cancer and inflammatory diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate in lab experiments is its high sensitivity and specificity for detecting protein-ligand interactions. Additionally, this compound is relatively easy to synthesize and purify, making it a cost-effective tool for scientific research. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several future directions for the use of methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate in scientific research. One potential area of focus is the development of new therapeutic agents based on the anti-inflammatory and anti-tumor activities of this compound. Additionally, the use of this compound in the study of enzyme kinetics and drug discovery may lead to the identification of new drug targets and the development of more effective drugs. Finally, the continued exploration of the biochemical and physiological effects of this compound may provide new insights into the mechanisms of disease and the development of new treatment strategies.
Conclusion
In conclusion, methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate is a valuable tool for scientific research, with a wide range of applications in the study of protein-ligand interactions, enzyme kinetics, and drug discovery. Its anti-inflammatory and anti-tumor activities make it a promising candidate for the development of new therapeutic agents, while its high sensitivity and specificity make it a valuable tool for the detection of protein-ligand interactions. As research continues to explore the biochemical and physiological effects of this compound, new insights into the mechanisms of disease and the development of new treatment strategies may emerge.

Synthesis Methods

Methyl 2-[(2-chloro-5-iodobenzoyl)amino]benzoate can be synthesized through a multi-step process involving the condensation of 2-chloro-5-iodobenzoic acid with methyl anthranilate, followed by the reduction of the resulting intermediate with sodium borohydride. The final product is then purified through recrystallization.